![molecular formula C18H16N2O2S B5910644 3-(3,4-dimethylphenyl)-5-(2-hydroxybenzylidene)-2-thioxo-4-imidazolidinone](/img/structure/B5910644.png)
3-(3,4-dimethylphenyl)-5-(2-hydroxybenzylidene)-2-thioxo-4-imidazolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-dimethylphenyl)-5-(2-hydroxybenzylidene)-2-thioxo-4-imidazolidinone (DMHBI) is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMHBI is a synthetic derivative of imidazolidinone, a class of compounds that have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 3-(3,4-dimethylphenyl)-5-(2-hydroxybenzylidene)-2-thioxo-4-imidazolidinone is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer, inflammation, and neurodegenerative diseases. This compound has been shown to inhibit the activity of protein kinases, which are enzymes that play a critical role in cell signaling. It has also been found to modulate the activity of transcription factors, which are proteins that regulate gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the target cells and tissues. In cancer cells, this compound has been found to induce apoptosis by activating caspase enzymes and disrupting mitochondrial function. In inflammatory cells, this compound has been shown to reduce the production of pro-inflammatory cytokines by inhibiting the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of inflammatory genes. In neuronal cells, this compound has been found to inhibit the aggregation of amyloid-beta peptides, which are associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
3-(3,4-dimethylphenyl)-5-(2-hydroxybenzylidene)-2-thioxo-4-imidazolidinone has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, this compound is relatively insoluble in water, which can make it challenging to administer in vivo. In addition, this compound has not yet been extensively studied in clinical trials, so its safety and efficacy in humans are not fully understood.
Future Directions
There are several future directions for research on 3-(3,4-dimethylphenyl)-5-(2-hydroxybenzylidene)-2-thioxo-4-imidazolidinone, including its potential use as a therapeutic agent in cancer, inflammation, and neurodegenerative diseases. Further studies are needed to elucidate the mechanism of action of this compound and to determine its safety and efficacy in humans. In addition, the development of more soluble forms of this compound may improve its bioavailability and enable its use in clinical settings. Finally, the combination of this compound with other therapeutic agents may enhance its effectiveness and reduce the risk of drug resistance.
Synthesis Methods
The synthesis of 3-(3,4-dimethylphenyl)-5-(2-hydroxybenzylidene)-2-thioxo-4-imidazolidinone involves the reaction of 3,4-dimethylbenzaldehyde with 2-hydroxybenzaldehyde in the presence of ammonium acetate and sulfur. The resulting product is then treated with thiosemicarbazide to yield this compound. The reaction is carried out under reflux conditions and the product is purified by recrystallization. The purity of the product is confirmed by spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.
Scientific Research Applications
3-(3,4-dimethylphenyl)-5-(2-hydroxybenzylidene)-2-thioxo-4-imidazolidinone has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. This compound has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. It has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, this compound has been studied for its potential neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are associated with Alzheimer's disease.
properties
IUPAC Name |
(5Z)-3-(3,4-dimethylphenyl)-5-[(2-hydroxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2S/c1-11-7-8-14(9-12(11)2)20-17(22)15(19-18(20)23)10-13-5-3-4-6-16(13)21/h3-10,21H,1-2H3,(H,19,23)/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMVLPAWTRQTDKV-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3O)NC2=S)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3O)/NC2=S)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.